Cas no 46234-40-6 (N-(4-Chlorobenzyl)-2-butanamine Hydrochloride)

• Product Name: N-(4-Chlorobenzyl)-2-butanamine Hydrochloride
• CAS No: 46234-40-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD04558993
• CID: 1078093
• PubChem ID: 4717029
• Update Time: 2025-04-20

N-(4-Chlorobenzyl)-2-butanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)butan-2-amine
• CHEMBRDG-BB 4022328
• N-(4-Chlorobenzyl)-2-butanamine
• N-(4-chlorobenzyl)butan-2-amine(SALTDATA: HCl)
• N-[(4-chlorophenyl)methyl]butan-2-amine
• AC1NG14O
• Ambcb4022328
• BBL025796
• CTK1C7512
• MolPort-000-936-086
• STL372680
• N-(4-chlorobenzyl)-N-sec.-butylamine
• 46234-40-6
• [(4-chlorophenyl)methyl](sec-butyl)amine
• N-(4-chlorobenzyl)N-sec.-butylamine
• SCHEMBL11118726
• DTXSID60405890
• AKOS017268627
• MFCD04558993
• (butan-2-yl)[(4-chlorophenyl)methyl]amine
• DZPDICODYXMPSW-UHFFFAOYSA-N
• EN300-167222
• WBA23440
• AKOS000228487
• VS-08102
• N-(4-Chlorobenzyl)-2-butanamine Hydrochloride

• MDL： MFCD04558993
• Inchi： 1S/C11H16ClN/c1-3-9(2)13-8-10-4-6-11(12)7-5-10/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： DZPDICODYXMPSW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C)CC

Computed Properties

• Exact Mass: 197.09700
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.61900

N-(4-Chlorobenzyl)-2-butanamine Hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT